![molecular formula C16H17ClO3S B2837578 2,5-Dimethylphenyl 4-chloro-2,5-dimethylbenzene-1-sulfonate CAS No. 2361750-44-7](/img/structure/B2837578.png)
2,5-Dimethylphenyl 4-chloro-2,5-dimethylbenzene-1-sulfonate
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Description
2,5-Dimethylphenyl 4-chloro-2,5-dimethylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C16H17ClO3S and its molecular weight is 324.82. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Molecular Probes
Fluorescent Solvatochromic Dyes : Compounds similar to 2,5-Dimethylphenyl 4-chloro-2,5-dimethylbenzene-1-sulfonate have been synthesized as fluorescent solvatochromic dyes for developing ultrasensitive fluorescent molecular probes. These probes are used to study biological events and processes, benefiting from their strong solvent-dependent fluorescence, high fluorescence quantum yields, and large Stokes shifts (Diwu et al., 1997).
Organic Synthesis and Chemical Reactions
Oxidation-Reduction Reactions : Chloromethylbenzenes, including derivatives of this compound, participate in reactions with aromatic nitro compounds, showcasing their utility in organic synthesis through hydride transfer and a series of oxidation reactions (Austin & Ridd, 1994).
Photoremovable Protecting Groups
Protecting Phosphates and Sulfonic Acids : Certain derivatives act as photoremovable protecting groups for phosphates and sulfonic acids, releasing the corresponding acids upon irradiation. This application is particularly useful in organic synthesis and biochemistry for temporal control over functional group exposure (Klán et al., 2002).
Material Science and Engineering
Poly(Arylene Ether Sulfone)s Membranes : New monomers and polymers derived from similar structures have been synthesized for use in anion exchange membranes. These materials exhibit excellent thermal and alkaline stabilities, along with desirable conductive properties, making them suitable for fuel cell applications (Wang et al., 2015).
Imaging Technologies
Near-Infrared Dyes for Cancer Detection : Water-soluble near-infrared dyes related to this compound have been developed for optical imaging, showing promise for cancer detection. These dyes benefit from increased quantum yield and stability, enhancing their application in molecular-based beacons (Pham et al., 2005).
Properties
IUPAC Name |
(2,5-dimethylphenyl) 4-chloro-2,5-dimethylbenzenesulfonate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClO3S/c1-10-5-6-11(2)15(7-10)20-21(18,19)16-9-12(3)14(17)8-13(16)4/h5-9H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQIHJCDTWZGKAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OS(=O)(=O)C2=C(C=C(C(=C2)C)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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